Cas no 540466-42-0 (2-(4-Bromophenyl)-4-phenylQuinazoline)

• Product Name: 2-(4-Bromophenyl)-4-phenylQuinazoline
• CAS No: 540466-42-0
• MF: C₂₀H₁₃BrN₂
• MW: 361.234623670578
• MDL: MFCD27979424
• CID: 1589255
• PubChem ID: 11325886
• Update Time: 2025-06-20

2-(4-Bromophenyl)-4-phenylQuinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-(4-bromophenyl)-4-phenyl-
• 2-(4-Bromophenyl)-4-phenylquinazoline
• A847767
• DTXSID80462480
• DA-05076
• SCHEMBL9889191
• AMY37940
• 540466-42-0
• B5829
• MFCD27979424
• T71032
• CS-0378115
• 2-(4-Bromophenyl)-4-phenylQuinazoline

• MDL： MFCD27979424
• Inchi： 1S/C20H13BrN2/c21-16-12-10-15(11-13-16)20-22-18-9-5-4-8-17(18)19(23-20)14-6-2-1-3-7-14/h1-13H
• InChI Key： FARAOARIVJZINN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2C=CC=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 360.02629
• Monoisotopic Mass: 360.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.406
• Melting Point: 194.0 to 198.0 deg-C
• Boiling Point: 410 ºC
• Flash Point: 202 ºC
• PSA: 25.78

Additional information on 2-(4-Bromophenyl)-4-phenylQuinazoline

Professional Introduction to Compound with CAS No. 540466-42-0 and Product Name: 2-(4-Bromophenyl)-4-phenylQuinazoline

The compound with the CAS number 540466-42-0 and the product name 2-(4-Bromophenyl)-4-phenylQuinazoline represents a significant advancement in the field of pharmaceutical chemistry. This quinazoline derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Quinazoline scaffolds are well-known for their broad spectrum of biological activities, making them valuable in the development of drugs targeting various diseases.

In recent years, researchers have been exploring quinazoline derivatives as lead compounds for the development of novel therapeutic agents. The presence of both bromine and phenyl groups in 2-(4-Bromophenyl)-4-phenylQuinazoline enhances its chemical reactivity, allowing for further functionalization and modifications. These modifications can be tailored to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential in oncology research. Quinazoline derivatives have been shown to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. Specifically, 2-(4-Bromophenyl)-4-phenylQuinazoline has demonstrated promising activity against certain types of cancer by interfering with critical signaling pathways. Preliminary studies have indicated that it may inhibit the activity of tyrosine kinases, which are often overexpressed in tumor cells.

The bromine substituent in the 4-Bromophenyl moiety plays a crucial role in modulating the compound's interactions with biological targets. Brominated aromatic compounds are known for their ability to enhance binding affinity and selectivity, which is essential for developing drugs with high efficacy and low toxicity. This feature makes 2-(4-Bromophenyl)-4-phenylQuinazoline a particularly attractive candidate for further investigation.

Moreover, the phenyl group in the 4-phenylQuinazoline part contributes to the compound's stability and lipophilicity, which are important factors for drug delivery systems. By balancing these properties, researchers can design formulations that improve the compound's pharmacological profile. For instance, solubility enhancement techniques can be employed to ensure better absorption and distribution within the body.

Recent advancements in computational chemistry have also facilitated the design of more effective quinazoline derivatives like 2-(4-Bromophenyl)-4-phenylQuinazoline. Molecular modeling techniques allow scientists to predict how different structural modifications will affect the compound's biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity against specific disease targets.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, quinazoline derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The unique structural features of 2-(4-Bromophenyl)-4-phenylQuinazoline may enable it to interact with bacterial enzymes or inflammatory pathways, offering new avenues for treating infections and chronic inflammatory diseases.

The synthesis of 2-(4-Bromophenyl)-4-phenylQuinazoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinazoline core efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the compound's structure.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the final product. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to verify the compound's structure and assess its quality.

The pharmacological evaluation of 2-(4-Bromophenyl)-4-phenylQuinazoline involves both in vitro and in vivo studies. In vitro assays are conducted to assess its activity against relevant biological targets, such as kinases or enzymes associated with disease pathways. In vivo studies provide insights into its efficacy and safety profiles by testing it in animal models.

One notable finding from early studies is the compound's ability to cross cell membranes effectively due to its lipophilic nature. This property is crucial for drugs that need to reach intracellular targets. Additionally, preliminary toxicity studies suggest that 2-(4-Bromophenyl)-4-phenylQuinazoline exhibits moderate toxicity at higher doses but remains relatively safe at therapeutic concentrations.

The development of quinazoline-based drugs is often hampered by issues such as poor solubility or rapid metabolism. However, advances in drug formulation technologies have provided solutions to these challenges. For instance, prodrugs can be designed to improve solubility or prolong circulation time within the body.

The future prospects for 2-(4-Bromophenyl)-4-phenylQuinazoline are promising, with ongoing research aimed at further optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into a clinical candidate. Additionally, computational modeling may continue to play a pivotal role in identifying new derivatives with improved efficacy and safety profiles.

In conclusion,2-(4-Bromophenyl)-4-phenylQuinazoline (CAS No. 540466-42-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to interact with key biological targets makes it a valuable candidate for further research into treating various diseases, particularly cancer. With continued innovation in synthetic methodologies and drug development technologies, this compound holds great promise for improving patient outcomes worldwide.